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Introduction
Assembly protein 180 (Ap-18, also known as AP180) is a neuronally enriched phosphoprotein

that plays a pivotal role in the intricate process of clathrin-mediated endocytosis (CME),

particularly in the recycling of synaptic vesicles. Its ability to interact with a multitude of

partners, including membrane lipids, the clathrin heavy chain, and the adaptor protein complex

2 (AP2), positions it as a critical orchestrator of vesicle formation and cargo selection. This

technical guide provides a comprehensive overview of the molecular interactions of Ap-18,

presenting quantitative binding data, detailed experimental protocols, and visual

representations of the signaling pathways it governs.

Data Presentation: Quantitative Analysis of Ap-18
Interactions
The function of Ap-18 is underpinned by a series of specific molecular interactions, each

characterized by distinct binding affinities. The following table summarizes the currently

available quantitative data on these interactions, providing a framework for understanding the

hierarchical and cooperative nature of Ap-18's function.
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Interacting
Partner

Ap-18
Domain/Motif

Technique
Dissociation
Constant (Kd)

Reference

Phosphatidylinos

itol (4,5)-

bisphosphate

(PtdIns(4,5)P2)

ANTH Domain

Surface Plasmon

Resonance

(SPR)

95 nM (at pH

6.0)
[1]

5-fold weaker at

pH 7.4
[1]

13-fold weaker at

pH 8.0
[1]

Adaptor Protein

Complex 2 (AP2)

- β2 subunit

Extended

Interaction Motif

Nuclear

Magnetic

Resonance

(NMR)

~10 µM [2][3]

Adaptor Protein

Complex 2 (AP2)

- α subunit

Multiple weak

motifs

Nuclear

Magnetic

Resonance

(NMR)

Micromolar to

Millimolar range

Clathrin Heavy

Chain (Terminal

Domain)

D(L/I)(L/F) motifs

(individual)

Nuclear

Magnetic

Resonance

(NMR)

800 - 900 µM [4]

Signaling Pathways and Molecular Interactions
Ap-18 functions as a central hub in the clathrin-mediated endocytosis pathway at the

presynaptic terminal. Its sequential and simultaneous interactions with various components

drive the formation of clathrin-coated vesicles.
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Start: Cell Lysate
containing Ap-18 and
interacting proteins

Incubate with
anti-Ap-18 antibody

Add Protein A/G beads

Capture antibody-protein
complexes

Wash to remove
non-specific binders

Elute bound proteins

Analyze by SDS-PAGE
and Western Blot

 

Start: Purified GST-Ap-18
(Bait)

Immobilize on
Glutathione beads

Incubate with cell lysate
(Prey)

Wash to remove
non-specific binders

Elute with excess
glutathione

Analyze by SDS-PAGE
and Western Blot
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Start: Immobilize Ligand
(e.g., Ap-18 or PtdIns(4,5)P2 vesicles)

on sensor chip

Inject Analyte
(e.g., Clathrin, AP2, or Ap-18)

at various concentrations

Monitor Association Phase
(Binding)

Monitor Dissociation Phase
(Buffer flow)

Regenerate sensor surface Analyze sensorgram to
determine Kon, Koff, and Kd
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pH-Dependent Binding of the Epsin ENTH Domain and the AP180 ANTH Domain to
PI(4,5)P2-containing Bilayers - PMC [pmc.ncbi.nlm.nih.gov]

2. an-extended-interaction-site-determines-binding-between-ap180-and-ap2-in-clathrin-
mediated-endocytosis - Ask this paper | Bohrium [bohrium.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1665580?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665580?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2144917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2144917/
https://www.bohrium.com/paper-details/an-extended-interaction-site-determines-binding-between-ap180-and-ap2-in-clathrin-mediated-endocytosis/1019554217662087175-10026
https://www.bohrium.com/paper-details/an-extended-interaction-site-determines-binding-between-ap180-and-ap2-in-clathrin-mediated-endocytosis/1019554217662087175-10026
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. An extended interaction site determines binding between AP180 and AP2 in clathrin
mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Frontiers | Weak Molecular Interactions in Clathrin-Mediated Endocytosis [frontiersin.org]

To cite this document: BenchChem. [Ap-18: A Master Regulator of Clathrin-Mediated
Endocytosis at the Synapse]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665580#ap-18-interaction-with-target-proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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